Cas no 1260816-66-7 (5-Chloro-2-(pyrrolidin-3-YL)-1H-indole)

• Product Name: 5-Chloro-2-(pyrrolidin-3-YL)-1H-indole
• CAS No: 1260816-66-7
• MF: C₁₂H₁₃ClN₂
• MW: 220.698021650314
• MDL: MFCD17483576
• CID: 5158293
• PubChem ID: 129953986
• Update Time: 2025-06-14

5-Chloro-2-(pyrrolidin-3-YL)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-2-(PYRROLIDIN-3-YL)-1H-INDOLE
• 5-Chloro-2-(pyrrolidin-3-YL)-1H-indole

• MDL： MFCD17483576
• Inchi： 1S/C12H13ClN2/c13-10-1-2-11-9(5-10)6-12(15-11)8-3-4-14-7-8/h1-2,5-6,8,14-15H,3-4,7H2
• InChI Key： DVHHITMUWSOKCU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C1CNCC1)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 2.5
• Topological Polar Surface Area: 27.8

Additional information on 5-Chloro-2-(pyrrolidin-3-YL)-1H-indole

Comprehensive Overview of 5-Chloro-2-(pyrrolidin-3-YL)-1H-indole (CAS No. 1260816-66-7): Properties, Applications, and Research Insights

5-Chloro-2-(pyrrolidin-3-YL)-1H-indole, with the CAS number 1260816-66-7, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines an indole core with a pyrrolidine substituent, making it a versatile scaffold for drug discovery and medicinal chemistry. Its unique structural features, including the chloro substitution at the 5-position, contribute to its potential bioactivity and binding affinity with various biological targets.

Researchers and industry professionals frequently search for terms like "5-Chloro-2-(pyrrolidin-3-YL)-1H-indole synthesis," "CAS 1260816-66-7 applications," and "indole derivatives in drug development," reflecting the compound's relevance in modern science. The growing interest in small-molecule therapeutics and kinase inhibitors has further propelled investigations into this compound's potential. Its structural similarity to known bioactive molecules positions it as a candidate for targeting neurological disorders, inflammatory pathways, and cancer-related mechanisms.

From a synthetic chemistry perspective, 5-Chloro-2-(pyrrolidin-3-YL)-1H-indole presents challenges and opportunities. The pyrrolidine ring introduces stereochemical complexity, while the chloro-indole moiety offers sites for further functionalization. Recent publications highlight its use in multi-step organic synthesis and catalyzed cross-coupling reactions, aligning with trends in sustainable chemistry and green synthesis methodologies. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound's purity and stability.

The compound's potential extends to biochemical assays and high-throughput screening platforms. Its lipophilic properties and hydrogen-bonding capacity make it a valuable probe for studying protein-ligand interactions. In the context of fragment-based drug design, 5-Chloro-2-(pyrrolidin-3-YL)-1H-indole serves as a building block for optimizing pharmacokinetic profiles. Searches for "indole-based kinase inhibitors" or "pyrrolidine medicinal chemistry" often intersect with discussions about this compound.

Beyond pharmaceuticals, CAS 1260816-66-7 has implications in material science and agrochemical research. Its conjugated system and electron-rich nature enable applications in organic electronics and sensor development. Environmental scientists also explore its degradation pathways, addressing concerns about persistent organic pollutants and biodegradability—a topic increasingly tied to ESG (Environmental, Social, and Governance) criteria in chemical manufacturing.

In summary, 5-Chloro-2-(pyrrolidin-3-YL)-1H-indole represents a multifaceted compound with broad interdisciplinary relevance. Its study bridges gaps between theoretical chemistry, applied pharmacology, and industrial innovation. As research continues to uncover its mechanisms and derivatives, this compound will likely remain a focal point for advancements in precision medicine and molecular engineering.